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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of (R)-
HH2853, a potent dual inhibitor of the histone methyltransferases EZH1 and EZH2. The
information presented herein is intended to support further research and development of this
compound as a potential therapeutic agent.

Introduction to (R)-HH2853

(R)-HH2853 is a small molecule inhibitor targeting the catalytic activity of both Enhancer of
Zeste Homolog 1 (EZH1) and Enhancer of Zeste Homolog 2 (EZH2). These enzymes are the
catalytic subunits of the Polycomb Repressive Complex 2 (PRCZ2), which plays a critical role in
epigenetic regulation through the methylation of histone H3 on lysine 27 (H3K27).
Dysregulation of EZH1 and EZH2 activity has been implicated in the pathogenesis of various
cancers, making them attractive targets for therapeutic intervention. (R)-HH2853 has
demonstrated potent anti-tumor activities in preclinical models.

Selectivity Profile of (R)-HH2853 Analogues
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The following tables summarize the selectivity profile of compounds structurally related to (R)-
HH2853, providing insights into its potential on-target and off-target activities.

Inhibitory Activity against Histone Methyltransferases

The inhibitory activity of (R)-HH2853 analogues was assessed against a panel of histone
methyltransferases. The data reveals a high degree of selectivity for EZH1 and EZH2 over
other methyltransferases.

Target Enzyme IC50 (nM)
EZH1 9.26

EZH2 (wild-type) 2.21-5.36
Other Histone Methyltransferases (36 total) >10,000

Table 1: Inhibitory activity of (R)-HH2853 analogues against a panel of histone
methyltransferases. Data presented as half-maximal inhibitory concentration (IC50). A higher
IC50 value indicates lower potency.

Kinase Selectivity Profile

To further characterize the selectivity, (R)-HH2853 analogues were screened against a large
panel of kinases. The results indicate minimal off-target activity against the tested kinases.

Kinase Target % Inhibition at 1 pM
Majority of 253 Kinases Tested < 20%
Select Kinases with >20% Inhibition Data not publicly available

Table 2: Kinase selectivity profile of (R)-HH2853 analogues. The compounds were tested at a
concentration of 1 uM. The majority of kinases showed minimal inhibition, demonstrating a
favorable selectivity profile.

Signaling Pathway
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(R)-HH2853 exerts its effects by inhibiting the PRC2 complex. The following diagram illustrates
the canonical PRC2 signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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